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Compound of Interest

Compound Name: N-ethylcyclopentanamine

Cat. No.: B2991286 Get Quote

An In-depth Technical Guide to the Safety and Hazards of N-ethylcyclopentanamine

Introduction
N-ethylcyclopentanamine (CAS No: 45592-46-9), a secondary aliphatic amine with the

molecular formula C7H15N, is a reactive chemical intermediate utilized in various synthetic

applications within research and drug development.[1][2][3] Its structure, featuring a basic

nitrogen atom and a flammable organic scaffold, dictates its significant hazard profile. This

guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals, providing in-depth safety information and procedural guidance. The

core philosophy of this document is to establish a self-validating system of safety by

understanding the causality behind the hazards and implementing robust, multi-layered

mitigation strategies.

Section 1: Core Hazard Identification and
Classification
N-ethylcyclopentanamine is classified as a hazardous substance, primarily due to its

flammability and corrosivity.[1] The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides a clear and immediate summary of its dangers.

Signal Word: Danger[1]

GHS Pictograms:
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Flammable: Indicates a fire hazard.

Corrosive: Indicates the potential to cause severe skin burns and eye damage.[1]
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Table 1: GHS Hazard and Precautionary Statements
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Code Statement Category

H226 Flammable liquid and vapor.[1] Hazard

H314
Causes severe skin burns and

eye damage.[1]
Hazard

H303
May be harmful if swallowed.

[4]
Hazard

P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[5]

Precautionary

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[5]

Precautionary

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Precautionary

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[5]

Precautionary

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[5]

Precautionary

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

Precautionary

P310

Immediately call a POISON

CENTER or doctor/physician.

[5]

Precautionary
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P403+P235
Store in a well-ventilated

place. Keep cool.[5]
Precautionary

Section 2: Physicochemical Properties and Their
Safety Implications
Understanding the physical and chemical properties of N-ethylcyclopentanamine is

fundamental to anticipating its behavior and mitigating associated risks. Its hazardous nature is

a direct consequence of these intrinsic characteristics.

Table 2: Key Physicochemical Properties

Property Value Source / Comment

Molecular Formula C7H15N [1][2]

Molecular Weight 113.20 g/mol [1][2]

Appearance Colorless to light yellow liquid [3][6]

Boiling Point 119-120 °C (at 29 Torr)

[3][6] The relatively low boiling

point suggests a significant

vapor pressure at ambient

temperatures.

Density (Predicted) 0.84 g/cm³ [3][6]

pKa (Predicted) 11.12 ± 0.20

[3][6] This high pKa indicates a

strong basic character, which

is the root cause of its

corrosivity.

Storage Temperature -20°C, protect from light
[6][7] Recommended for long-

term stability.

The causality between these properties and the observed hazards is clear:

Flammability: The compound's volatility, implied by its boiling point, allows it to readily form

vapors at room temperature. These vapors can form explosive mixtures with air, and with a
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source of ignition, can lead to a fire or explosion. Vapors may be dense enough to travel to a

distant ignition source and flash back.[8][9]

Corrosivity: As a secondary amine with a high pKa, N-ethylcyclopentanamine is a potent

base.[3][6] Upon contact with tissue, it can cause saponification of fats and extraction of

membrane lipids, leading to rapid and severe chemical burns. The damage to eyes can be

particularly severe and potentially irreversible.[8]

Section 3: Toxicology and Routes of Exposure
While specific quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) are not readily available in public databases, the corrosive nature of the

compound implies severe toxicity upon contact.[5] The absence of data should not be

interpreted as an absence of significant hazard.

Primary Routes of Exposure and Health Effects:

Dermal (Skin) Contact: This is a primary risk. Direct contact causes severe chemical burns,

characterized by redness, pain, and blistering.[5][8] The substance is also classified as

harmful in contact with skin, suggesting potential for systemic absorption.[8]

Ocular (Eye) Contact: Causes severe eye burns and may lead to permanent eye damage or

blindness.[8] Immediate and prolonged irrigation is critical.

Inhalation: Inhalation of vapors or mists can cause severe irritation and chemical burns to the

respiratory tract.[8] Symptoms of overexposure may include headache, dizziness, nausea,

and vomiting.[8][10]

Ingestion: Swallowing the liquid will cause severe burns to the mouth, throat, and stomach,

with a danger of perforation.[8] Ingestion is considered harmful.[4]

Section 4: Protocols for Safe Handling and Storage
A self-validating safety system requires that engineering controls, personal protective

equipment, and administrative procedures work in concert to minimize exposure.
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Experimental Protocol: Laboratory Handling of N-
ethylcyclopentanamine

Preparation and Hazard Review:

1.1. Review this safety data sheet and any internal institutional safety guidelines before

beginning work.

1.2. Identify the location of the nearest safety shower, eyewash station, and fire

extinguisher.

1.3. Ensure all required engineering controls and PPE are available and functional.

Engineering Controls:

2.1. All manipulations of N-ethylcyclopentanamine (weighing, transferring, reactions)

must be conducted inside a certified chemical fume hood to prevent inhalation of vapors.

[8]

2.2. Use explosion-proof electrical equipment and ensure proper grounding of all

containers and equipment to prevent static discharge, a potential ignition source.[9]

Personal Protective Equipment (PPE):

3.1. Eye and Face Protection: Wear chemical safety goggles and a full-face shield.

Standard safety glasses are insufficient.[5]

3.2. Skin Protection: Wear a flame-resistant lab coat. Use chemically resistant gloves

(e.g., butyl rubber or nitrile, checking manufacturer's compatibility data). Change gloves

immediately if contamination is suspected.

3.3. Clothing: Wear long pants and closed-toe shoes.

Procedural Controls:

4.1. Use only non-sparking tools for opening and handling containers.[5]

4.2. Keep containers tightly closed when not in use.[5]
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4.3. Avoid contact with incompatible materials, which include strong oxidizing agents,

strong acids, acid chlorides, and carbon dioxide.[5][8][9]

4.4. Dispense the smallest quantity necessary for the experiment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://aksci.com/sds/5361CC_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC437740250&productDescription=N-ETHYLCYCLOHEXYLAMINE+25MLN&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111591000&productDescription=CYCLOPENTYLAMINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2991286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare to Handle N-ethylcyclopentanamine

1. Review SDS & Locate Safety Equipment

2. Verify Fume Hood is Operational

3. Don Correct PPE
(Goggles, Face Shield, Gloves, Lab Coat)

4. Ground Equipment & Use Non-Sparking Tools

5. Transfer Chemical inside Fume Hood

6. Tightly Close Container After Use

7. Decontaminate Work Area & Dispose of Waste

End: Procedure Complete

Click to download full resolution via product page
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Storage Protocol
Store in a tightly-closed container in a dry, cool, and well-ventilated area designated for

flammable and corrosive materials.[5][8]

Keep away from all sources of ignition, including heat, sparks, and open flames.[8]

Store away from incompatible substances like strong acids and oxidizing agents.[8]

The storage area should be locked to restrict access to authorized personnel only.[5]

Section 5: Emergency and First Aid Procedures
Rapid and correct response to an exposure or spill is critical.

Spill Response Protocol
Immediate Actions:

1.1. Evacuate all non-essential personnel from the immediate area.

1.2. Remove all sources of ignition.

1.3. Increase ventilation if it is safe to do so.

Containment and Cleanup (for small spills):

2.1. Wearing the full PPE described in Section 4, contain the spill using an inert, non-

combustible absorbent material (e.g., sand, vermiculite).

2.2. Carefully collect the absorbed material using non-sparking tools into a suitable,

labeled container for hazardous waste.

2.3. Do not allow the material to enter drains.[10]

Disposal:

3.1. All contaminated materials must be disposed of as hazardous waste in accordance

with local, regional, and national regulations.[5]
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First Aid Protocol
Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[5]

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. If the victim is conscious

and alert, give 2-4 cupfuls of water to drink.

Seek immediate medical attention.[5]

Section 6: Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, carbon dioxide (CO2), or alcohol-

resistant foam.[5][10] Water spray can be used to cool fire-exposed containers.[5]

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and

spread the fire.

Specific Hazards: The compound is a flammable liquid. Vapors are heavier than air and may

travel to an ignition source. Containers may explode when heated.[8][9]

Hazardous Decomposition Products: Thermal decomposition can produce toxic gases,

including carbon oxides (CO, CO2) and nitrogen oxides (NOx).[5]
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Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other

positive pressure mode.[8]

Conclusion
N-ethylcyclopentanamine is a valuable chemical reagent whose utility is matched by its

significant flammability and corrosivity hazards. A thorough understanding of its

physicochemical properties, combined with the strict and disciplined implementation of

engineering controls, appropriate personal protective equipment, and safe handling protocols,

is essential for its use in a research and development setting. By treating this substance with

the respect its hazard profile demands, professionals can mitigate risks and ensure a safe

laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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